Cas no 261710-03-6 (1H-Benzimidazol-1-amine,5-nitro-)

• Product name: 1H-Benzimidazol-1-amine,5-nitro-
• CAS No: 261710-03-6
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 247371
• PubChem ID: 45077936

1H-Benzimidazol-1-amine,5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-1-amine,5-nitro-
• 1H-Benzimidazol-1-amine,5-nitro-(9CI)
• 5-nitrobenzimidazol-1-amine
• SCHEMBL19911364
• 261710-03-6
• DTXSID20663419
• 5-Nitro-1H-benzimidazol-1-amine

• Inchi： InChI=1S/C7H6N4O2/c8-10-4-9-6-3-5(11(12)13)1-2-7(6)10/h1-4H,8H2
• InChI Key： IQPPTHNOSLKKJA-UHFFFAOYSA-N
• SMILES： [N+](C1C=CC2N(N)C=NC=2C=1)([O-])=O

Computed Properties

• Exact Mass: 178.04918
• Monoisotopic Mass: 178.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.7A^2

Experimental Properties

• PSA: 86.98